Cas no 2137674-99-6 (3-(methylamino)cyclobutane-1-carboxamide hydrochloride)

• Product Name: 3-(methylamino)cyclobutane-1-carboxamide hydrochloride
• CAS No: 2137674-99-6
• MF: C₆H₁₃ClN₂O
• MW: 164.633220434189
• MDL: MFCD31421111
• CID: 5193825
• PubChem ID: 137833655
• Update Time: 2025-05-21

3-(methylamino)cyclobutane-1-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Methylamino)cyclobutane-1-carboxamide;hydrochloride
• 3-(methylamino)cyclobutane-1-carboxamide hydrochloride
• cis-3-(Methylamino)cyclobutanecarboxamide hydrochloride
• (1s,3s)-3-(methylamino)cyclobutane-1-carboxamide hydrochloride

• MDL： MFCD31421111
• Inchi： 1S/C6H12N2O.ClH/c1-8-5-2-4(3-5)6(7)9;/h4-5,8H,2-3H2,1H3,(H2,7,9);1H
• InChI Key： HUESGCXEUJNCJJ-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1CC(C1)NC)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 118
• Topological Polar Surface Area: 55.1

Additional information on 3-(methylamino)cyclobutane-1-carboxamide hydrochloride

Recent Advances in the Study of 3-(Methylamino)cyclobutane-1-carboxamide Hydrochloride (CAS: 2137674-99-6)

The compound 3-(methylamino)cyclobutane-1-carboxamide hydrochloride (CAS: 2137674-99-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This small molecule, characterized by its cyclobutane core and methylamino-carboxamide functional groups, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its synthesis, pharmacokinetics, and biological activity, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's role as a selective ligand for specific neurotransmitter receptors. Preliminary in vitro and in vivo studies suggest that 3-(methylamino)cyclobutane-1-carboxamide hydrochloride exhibits high affinity for certain G-protein-coupled receptors (GPCRs), which are implicated in neurological and psychiatric disorders. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its binding mechanisms, providing insights into its potential therapeutic efficacy.

In addition to its receptor-binding properties, recent pharmacokinetic studies have highlighted the compound's favorable absorption and distribution profiles. Oral bioavailability studies in animal models have demonstrated adequate systemic exposure, with minimal off-target effects. These findings are critical for advancing the compound into preclinical development, as they address key challenges associated with CNS-targeting drugs, such as blood-brain barrier penetration and metabolic stability.

Another notable aspect of recent research is the exploration of synthetic routes for 3-(methylamino)cyclobutane-1-carboxamide hydrochloride. Optimized synthetic protocols have been developed to improve yield and purity, leveraging modern catalytic methods and green chemistry principles. These advancements not only facilitate scalable production but also ensure the reproducibility of pharmacological studies, which is essential for regulatory approval processes.

Despite these promising developments, challenges remain. For instance, the compound's long-term safety profile and potential drug-drug interactions require further investigation. Ongoing studies are focusing on comprehensive toxicological assessments and the identification of potential biomarkers to monitor therapeutic response. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-(methylamino)cyclobutane-1-carboxamide hydrochloride (CAS: 2137674-99-6) represents a compelling area of research in the chemical biology and pharmaceutical sectors. Its unique structural features and promising biological activity make it a viable candidate for addressing unmet medical needs in CNS disorders. Future research should prioritize mechanistic studies, clinical translation, and the development of derivative compounds to expand its therapeutic potential.